Cas no 877265-22-0 ((2-Iodo-6-methoxyphenyl)methanol)

• Product Name: (2-Iodo-6-methoxyphenyl)methanol
• CAS No: 877265-22-0
• MF: C₈H₉IO₂
• MW: 264.060334920883
• CID: 1084489
• PubChem ID: 68997077
• Update Time: 2025-07-02

(2-Iodo-6-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Iodo-6-methoxyphenyl)methanol
• 2-iodo-6-methoxyBenzenemethanol
• 877265-22-0
• SCHEMBL4309140
• Benzenemethanol, 2-iodo-6-methoxy-
• FT-0702011
• DA-18140

• Inchi： 1S/C8H9IO2/c1-11-8-4-2-3-7(9)6(8)5-10/h2-4,10H,5H2,1H3
• InChI Key： QXQOLHLWSMNMNM-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1CO)OC

Computed Properties

• Exact Mass: 263.96473g/mol
• Monoisotopic Mass: 263.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Additional information on (2-Iodo-6-methoxyphenyl)methanol

Recent Advances in the Application of (2-Iodo-6-methoxyphenyl)methanol (CAS: 877265-22-0) in Chemical Biology and Pharmaceutical Research

The compound (2-Iodo-6-methoxyphenyl)methanol, with the CAS number 877265-22-0, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its iodo and methoxy functional groups, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases, including cancer and infectious diseases.

One of the key areas of research involving (2-Iodo-6-methoxyphenyl)methanol is its role as a building block in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of medicinal chemistry, and the incorporation of this intermediate has been shown to enhance the pharmacological properties of the resulting molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of indole derivatives, which exhibited potent inhibitory activity against specific kinase targets implicated in cancer progression.

Another notable application of (2-Iodo-6-methoxyphenyl)methanol is in the field of radiopharmaceuticals. The iodine atom in the molecule provides a convenient site for radiolabeling, making it a valuable tool for the development of imaging agents. Recent work by researchers at the Massachusetts Institute of Technology (MIT) highlighted its use in the synthesis of PET (positron emission tomography) tracers for the visualization of tumor microenvironments. This advancement could significantly improve the early detection and monitoring of cancer.

In addition to its synthetic utility, (2-Iodo-6-methoxyphenyl)methanol has also been investigated for its direct biological activity. Preliminary studies suggest that it may possess anti-inflammatory properties, potentially mediated through the modulation of NF-κB signaling pathways. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The safety and handling of (2-Iodo-6-methoxyphenyl)methanol have also been a focus of recent research. Given its reactive iodine moiety, proper storage and handling protocols are essential to ensure its stability and prevent degradation. A 2022 study in Chemical Research in Toxicology provided detailed guidelines for its safe use in laboratory settings, emphasizing the importance of protective equipment and controlled environments.

Looking ahead, the continued exploration of (2-Iodo-6-methoxyphenyl)methanol is expected to yield further insights into its applications in drug discovery and chemical biology. Its unique structural features and reactivity make it a promising candidate for the development of next-generation therapeutics and diagnostic tools. Collaborative efforts between academia and industry will be crucial in translating these findings into clinical applications.